N-(2-Benzo[1,3]dioxol-5-yl-ethyl)-2-(tetrahydro-furan-2-yl)-succinamic acid
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Overview
Description
- Its chemical structure consists of a succinamic acid core with two substituents: a tetrahydrofuran (THF) ring and a 2-benzo[1,3]dioxol-5-yl-ethyl group.
- The compound’s systematic name reflects its substituents and functional groups.
N-(2-Benzo[1,3]dioxol-5-yl-ethyl)-2-(tetrahydro-furan-2-yl)-succinamic acid: , is a synthetic organic compound.
Preparation Methods
Synthetic Routes:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
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Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C17H21NO6 |
---|---|
Molecular Weight |
335.4 g/mol |
IUPAC Name |
4-[2-(1,3-benzodioxol-5-yl)ethylamino]-4-oxo-2-(oxolan-2-yl)butanoic acid |
InChI |
InChI=1S/C17H21NO6/c19-16(9-12(17(20)21)13-2-1-7-22-13)18-6-5-11-3-4-14-15(8-11)24-10-23-14/h3-4,8,12-13H,1-2,5-7,9-10H2,(H,18,19)(H,20,21) |
InChI Key |
LYCIEYFODKZDIE-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(OC1)C(CC(=O)NCCC2=CC3=C(C=C2)OCO3)C(=O)O |
Origin of Product |
United States |
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